Cas no 40899-68-1 (1-(methoxymethyl)-1H-Indole)

• Product Name: 1-(methoxymethyl)-1H-Indole
• CAS No: 40899-68-1
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1112186
• PubChem ID: 10491887
• Update Time: 2025-10-29

1-(methoxymethyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 1-(methoxymethyl)-1H-Indole
• MFCD31699938
• 1-Methoxymethyl-1H-indole
• N-methoxymethylindole
• SCHEMBL6469417
• 1-(Methoxymethyl)-1H-indole-5-D
• 2122799-82-8
• 1-(methoxymethyl)indole
• SY246280
• DIDZHWPGXZYJJH-UHFFFAOYSA-N
• CS-0363697
• AKOS014313996
• 40899-68-1
• methoxymethyl 1h indol

• Inchi： 1S/C10H11NO/c1-12-8-11-7-6-9-4-2-3-5-10(9)11/h2-7H,8H2,1H3
• InChI Key： DIDZHWPGXZYJJH-UHFFFAOYSA-N
• SMILES： O(C)CN1C=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 14.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 1-(methoxymethyl)-1H-Indole

1-(Methoxymethyl)-1H-Indole: A Promising Compound in Biomedical Research

The compound 1-(methoxymethyl)-1H-Indole, also known by its CAS Number 40899-68-1, has garnered significant attention in the field of biomedical research due to its unique chemical structure and potential applications in drug development. This indole derivative features a methoxymethyl group attached to the 1-position of the indole ring, making it a subject of interest for researchers exploring indole-based pharmacophores and their biological activities.

Indole derivatives have long been recognized for their diverse biological properties, ranging from antitumor to anti-inflammatory effects. The presence of the methoxymethyl group in 1-(methoxymethyl)-1H-Indole introduces additional functionalization that could modulate its pharmacokinetics and bioavailability. Recent studies have highlighted the importance of such modifications in enhancing the stability and metabolic profile of indole-based compounds, which are critical factors in drug development.

One of the most promising aspects of 1-(methoxymethyl)-1H-Indole is its potential as a kinase inhibitor. Kinases are key enzymes involved in various cellular processes, and their inhibition has been explored as a strategy for treating diseases such as cancer and inflammatory disorders. The indole scaffold is well-documented in kinase inhibitor research, and the methoxymethyl group may play a pivotal role in enhancing the compound's ability to bind to kinase targets effectively.

Recent advancements in drug design software have enabled researchers to perform high-throughput virtual screening of compounds like 1-(methoxymethyl)-1H-Indole against a wide array of kinase targets. These computational approaches have significantly accelerated the discovery of lead molecules with improved selectivity and potency. Experimental data from in vitro assays further support the hypothesis that this compound could serve as a valuable tool in the development of next-generation kinase inhibitors.

Another area of interest surrounding 1-(methoxymethyl)-1H-Indole is its potential application in precision medicine. The ability to tailor therapeutic agents to specific molecular targets has revolutionized the treatment of complex diseases, and indole derivatives are emerging as key players in this paradigm. The compound's structural features may allow for further functionalization, enabling the design of drugs with enhanced selectivity for particular disease pathways.

Furthermore, 1-(methoxymethyl)-1H-Indole has shown preliminary evidence of anti-tumor activity in preclinical models. Its mechanism of action appears to involve the modulation of critical signaling pathways that are aberrant in cancer cells, such as those regulating cell proliferation and apoptosis. This aligns with the broader trend in oncology research toward developing agents that target these pathways for therapeutic benefit.

Despite its promising properties, 1-(methoxymethyl)-1H-Indole is still in the early stages of preclinical investigation. Researchers are currently focusing on optimizing its pharmacokinetic profile and evaluating its safety and efficacy in animal models. Collaborative efforts between academic institutions and pharmaceutical companies will be instrumental in advancing this compound toward clinical applications.

In conclusion, 1-(methoxymethyl)-1H-Indole represents a valuable addition to the arsenal of indole-based compounds being explored for their therapeutic potential. Its unique structure, combined with recent advancements in drug discovery technologies, positions it as a promising candidate for the development of novel kinase inhibitors and other biomedical agents. As research in this field continues to evolve, 1-(methoxymethyl)-1H-Indole is likely to play an increasingly significant role in shaping the future of drug development.